Cas no 2228019-88-1 ((1S)-3-amino-1-(oxan-3-yl)propan-1-ol)

(1S)-3-Amino-1-(oxan-3-yl)propan-1-ol is a chiral amino alcohol derivative featuring a tetrahydropyran (oxane) ring and a primary amine functional group. Its stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s rigid oxane ring enhances structural stability, while the amino and hydroxyl groups provide versatile reactivity for derivatization or as a ligand in catalysis. Its balanced polarity and functional group compatibility facilitate use in medicinal chemistry, particularly for designing bioactive molecules or peptidomimetics. The product is typically supplied with rigorous purity standards, ensuring reproducibility in research and industrial processes. Storage under inert conditions is recommended to preserve stability.
(1S)-3-amino-1-(oxan-3-yl)propan-1-ol structure
2228019-88-1 structure
Product Name:(1S)-3-amino-1-(oxan-3-yl)propan-1-ol
CAS No:2228019-88-1
MF:C8H17NO2
MW:159.2260825634
CID:5853092
PubChem ID:165782942
Update Time:2025-06-23

(1S)-3-amino-1-(oxan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-3-amino-1-(oxan-3-yl)propan-1-ol
    • 2228019-88-1
    • EN300-1784514
    • Inchi: 1S/C8H17NO2/c9-4-3-8(10)7-2-1-5-11-6-7/h7-8,10H,1-6,9H2/t7?,8-/m0/s1
    • InChI Key: JAZUMQJYZVIAQF-MQWKRIRWSA-N
    • SMILES: O1CCCC(C1)[C@H](CCN)O

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 55.5Ų

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Additional information on (1S)-3-amino-1-(oxan-3-yl)propan-1-ol

Introduction to (1S)-3-amino-1-(oxan-3-yl)propan-1-ol (CAS No. 2228019-88-1)

(1S)-3-amino-1-(oxan-3-yl)propan-1-ol, also known by its CAS number 2228019-88-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group and a cyclohexane ring, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of (1S)-3-amino-1-(oxan-3-yl)propan-1-ol is defined by its chiral center at the carbon atom adjacent to the amino group. This chirality plays a crucial role in its biological activity and selectivity, which are essential factors in drug development. The cyclohexane ring, or oxane, provides additional stability and conformational flexibility, enhancing the compound's potential for binding to specific biological targets.

Recent studies have highlighted the potential of (1S)-3-amino-1-(oxan-3-yl)propan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal protection and repair, making it a promising lead for further investigation.

In addition to its neuroprotective properties, (1S)-3-amino-1-(oxan-3-yl)propan-1-ol has also been explored for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are critical factors in the progression of inflammatory diseases such as arthritis and multiple sclerosis.

The pharmacokinetic profile of (1S)-3-amino-1-(oxan-3-yl)propan-1-ol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-3-amino-1-(oxan-3-yl)propan-1-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic route for producing (1S)-3-amino-1-(oxan-3-yl)propan-1-ol has been optimized to ensure high yield and purity. Key steps in the synthesis include the asymmetric reduction of a ketone intermediate to introduce chirality and the subsequent functionalization of the amino group to achieve the desired structure. These advancements in synthetic chemistry have facilitated large-scale production of the compound for preclinical and clinical studies.

In conclusion, (1S)-3-amino-1-(oxan-3-yl)propan-1-ol (CAS No. 2228019-88-1) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases and inflammatory conditions. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical data make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.

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